Cas no 1075-06-5 (PHENYLGLYOXAL MONOHYDRATE)
Phenylglyoxal monohydrate (C₈H₆O₃·H₂O) is a high-purity chemical reagent commonly employed in biochemical and organic synthesis applications. It serves as a selective modifying agent for arginine residues in proteins and peptides, making it valuable for structural studies and proteomics research. The monohydrate form ensures stability and consistent reactivity, facilitating precise experimental outcomes. Its compatibility with aqueous solutions enhances its utility in biological systems. Phenylglyoxal monohydrate is also used in the synthesis of heterocyclic compounds and as a precursor in pharmaceutical intermediates. The compound is characterized by its crystalline form, ensuring ease of handling and accurate measurement in laboratory settings.
PHENYLGLYOXAL MONOHYDRATE structure
Product Name:PHENYLGLYOXAL MONOHYDRATE
CAS No:1075-06-5
MF:C8H8O3
MW:152.147322654724
MDL:MFCD05148876
CID:83364
PubChem ID:99611
Update Time:2025-05-27
PHENYLGLYOXAL MONOHYDRATE Chemical and Physical Properties
Names and Identifiers
-
- PHENYLGLYOXAL MONOHYDRATE
- BENZOYLFORMALDEHYDE MONOHYDRATE
- 2,2-DIHYDROXY-1-PHENYL-ETHANONE
- PHENYLGLYOXAL
- PHENYLGLYOXAL HYDRATE
- P-PHENYLGLYOXAL MONOHYDRATE
- 2,2-dihydroxy-1-phenyl-ethanon
- 2,2-dihydroxy-acetophenon
- 2,2-dihydroxy-1-phenylethan-1-one
- 2,2-dihydroxyacetophenone
- dihydroxy acetophenone
- phenylglyoxal hemiacetal
- phenylglyoxyl monohydrate
- Phenylglyoxal hydrate 97%
- 2,2-Dihydroxy-1-phenylethanone
- alpha,alpha-Dihydroxyacetophenone
- s5425
- Acetophenone, 2,2-dihydroxy-
- Dioxyacetophenone
- CCG-266223
- Ethanone, 2,2-dihydroxy-1-phenyl-
- NSC-249825
- 2,2-Dihydroxy-1-phenylethanone #
- NSC 249825
- BRN 2437741
- CS-0099611
- EN300-310852
- AC-20890
- 1075-06-5
- DA-60004
- D70386
- Benzeneacetaldehyde, alpha-oxo-, hydrate (1:1)
- Phenylglyoxalhydrate
- Dihydroxy 1-phenylethanone
- NSC249825
- HY-128407
- 3-07-00-03443 (Beilstein Handbook Reference)
- alpha,alpha-dihydroxy-acetophenone
- 6A8BDX43XD
- SY046839
- .alpha.,.alpha.-Dihydroxyacetophenone
- MFCD05148876
- DTXSID501032251
- SCHEMBL157066
- AKOS006293453
-
- MDL： MFCD05148876
- Inchi： 1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,8,10-11H
- InChI Key： NBIBDIKAOBCFJN-UHFFFAOYSA-N
- SMILES： OC(C(C1C=CC=CC=1)=O)O
- BRN： 1854721
Computed Properties
- Exact Mass: 152.04700
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- Color/Form: With white powder.
- Density: 1.1603 (rough estimate)
- Melting Point: 76-79 °C (lit.)
- Boiling Point: 142 °C/125 mmHg(lit.)
- Flash Point: 142°C/125mm
- Refractive Index: 1.5120 (estimate)
- Solubility: 95% ethanol: soluble5%, clear to very slightly hazy, colorless to light yellow
- Water Partition Coefficient: Partly miscible with water.
- PSA: 43.37000
- LogP: 1.00390
- Solubility: Not determined
- Sensitiveness: Sensitive to air
PHENYLGLYOXAL MONOHYDRATE Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S22-S26-S36
- RTECS：KM5775180
-
Hazardous Material Identification：
- Storage Condition：2-8ºC
- Safety Term：S22-26-36
- Risk Phrases：R22
PHENYLGLYOXAL MONOHYDRATE Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
PHENYLGLYOXAL MONOHYDRATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-128407-10mM*1mLinDMSO |
2,2-Dihydroxy-1-phenylethan-1-one |
1075-06-5 | ≥95.0% | 10mM*1mLinDMSO |
￥550 | 2023-07-26 | |
| MedChemExpress | HY-128407-100mg |
2,2-Dihydroxy-1-phenylethan-1-one |
1075-06-5 | ≥95.0% | 100mg |
￥200 | 2024-04-21 | |
| S e l l e c k ZHONG GUO | S5425-25mg |
Phenylglyoxal hydrate |
1075-06-5 | 98% | 25mg |
¥795.24 | 2023-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90890-10g |
Phenylglyoxal hydrate |
1075-06-5 | 95% | 10g |
¥312.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90890-5g |
Phenylglyoxal hydrate |
1075-06-5 | 95% | 5g |
¥158.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90890-250mg |
Phenylglyoxal hydrate |
1075-06-5 | 95% | 250mg |
¥30.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90890-1g |
Phenylglyoxal hydrate |
1075-06-5 | 95% | 1g |
¥55.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90890-25g |
2,2-Dihydroxy-1-phenylethan-1-one |
1075-06-5 | 25g |
¥1176.0 | 2021-09-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 142433-5G |
PHENYLGLYOXAL MONOHYDRATE |
1075-06-5 | 5g |
¥671.32 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 142433-25G |
PHENYLGLYOXAL MONOHYDRATE |
1075-06-5 | 25g |
¥1871.02 | 2023-12-10 |
PHENYLGLYOXAL MONOHYDRATE Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1075-06-5)PHENYLGLYOXAL MONOHYDRATE
Order Number:A1198766
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:37
Price ($):438.0
Email:sales@amadischem.com
PHENYLGLYOXAL MONOHYDRATE Related Literature
-
Dalong Pan,Jinpeng Chu,Xianrui Gao,Cuiping Wang,Qingtao Meng,Haijun Chi,Yan Dong,Chunying Duan,Zhiqiang Zhang Org. Biomol. Chem. 2018 16 6998
-
Chun Zhang,Ning Jiao Org. Chem. Front. 2014 1 109
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Hai Truong Nguyen,Tan Van Le,Phat Ngoc Nguyen,Khanh Ha Nguyen,Linh Ho Thuy Nguyen,Tan Le Hoang Doan,Phuong Hoang Tran New J. Chem. 2023 47 14733
-
Qiang Zhang,Xiao Zou,Ningqi Zhang,Bo Liu RSC Adv. 2023 13 8043
-
Weiying Zheng,Fengqin Li,Zhigang Yu,Guiling Zhang,Yanhui Chen,Xiaoxia Li,Hong Yan Anal. Methods 2016 8 3115
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1075-06-5)PHENYLGLYOXAL MONOHYDRATE
Purity:99%
Quantity:100g
Price ($):438.0